Cas no 1805305-18-3 (6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine
• CAS No: 1805305-18-3
• MF: C₇H₇F₃N₂
• MW: 176.139091730118
• CID: 4922597
• Update Time: 2025-05-22

6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C7H7F3N2/c8-5-2-1-4(3-11)12-6(5)7(9)10/h1-2,7H,3,11H2
• InChI Key： LREADMRNKCWFMK-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 0.5
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine

6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS 1805305-18-3): A Versatile Fluorinated Pyridine Derivative with Emerging Applications

In the rapidly evolving field of fluorinated heterocyclic compounds, 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine (CAS 1805305-18-3) has emerged as a compound of significant interest to pharmaceutical researchers and material scientists. This difluoromethylated pyridine derivative combines multiple fluorine atoms with an aminomethyl functional group, creating unique electronic properties that make it valuable for various high-tech applications.

The molecular structure of 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine features a pyridine core substituted with three strategically placed functional groups: a difluoromethyl group at the 2-position, a fluorine atom at the 3-position, and an aminomethyl moiety at the 6-position. This specific arrangement contributes to its remarkable hydrogen bonding capacity and lipophilicity profile, properties that are increasingly sought after in modern drug design and specialty materials development.

Recent studies highlight the growing importance of fluorinated pyridine building blocks like CAS 1805305-18-3 in medicinal chemistry. The compound's ability to serve as a bioisostere for various natural functional groups makes it particularly valuable in the development of kinase inhibitors and central nervous system (CNS) drugs. Researchers are particularly interested in how the difluoromethyl group can influence metabolic stability and membrane permeability in candidate drug molecules.

The synthesis of 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine typically involves multi-step processes starting from commercially available fluoropyridine precursors. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's growing commitment to green chemistry principles. Advanced purification techniques such as preparative HPLC and crystallization methods are employed to achieve the high purity standards required for research and development applications.

Beyond pharmaceutical applications, CAS 1805305-18-3 shows promise in materials science. The compound's unique electronic properties make it interesting for developing organic electronic materials, particularly in the design of charge transport layers for optoelectronic devices. Researchers are exploring its potential in creating novel liquid crystal materials with improved thermal stability and electro-optical properties.

The global market for specialty fluorinated compounds like 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine is experiencing steady growth, driven by increasing demand from the pharmaceutical and advanced materials sectors. Market analysts note particular interest from companies developing next-generation therapeutics and high-performance electronic materials. The compound's relatively complex structure and specialized applications position it in the premium segment of fine chemicals.

Quality control for 1805305-18-3 involves rigorous analytical testing, typically including HPLC purity analysis, NMR spectroscopy, and mass spectrometry. The compound is generally supplied as a white to off-white crystalline powder with purity levels ranging from 95% to 99%, depending on application requirements. Proper storage conditions typically recommend protection from moisture and maintenance at cool temperatures to ensure long-term stability.

Recent patent literature reveals growing intellectual property activity surrounding difluoromethyl pyridine derivatives, with CAS 1805305-18-3 appearing in several applications related to protein kinase inhibition and neurodegenerative disease treatment. This patent activity suggests increasing commercial interest and potential future applications for this compound class.

From a regulatory perspective, 6-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine is not currently classified as hazardous under major chemical regulatory frameworks. However, as with all research chemicals, appropriate laboratory safety protocols should be followed during handling. The compound's environmental fate and toxicity profile are subjects of ongoing research as part of broader studies on fluorinated organic compounds.

The future outlook for 1805305-18-3 appears promising, with potential applications expanding beyond current uses. Researchers are particularly excited about its possible role in developing targeted drug delivery systems and as a building block for metal-organic frameworks (MOFs) with specialized adsorption properties. As synthetic methodologies continue to advance, the accessibility and application scope of this interesting fluoropyridine derivative are expected to grow significantly in the coming years.